Mastitis

Description

Mastitis is an inflammation of breast tissue, often involving infection. It commonly affects lactating women (puerperal mastitis) but can also occur in non-lactating individuals (non-puerperal mastitis). Symptoms typically include breast pain, swelling, warmth, redness, and sometimes fever and chills. Untreated, it can lead to breast abscess. Diagnosis is primarily clinical, with treatment involving antibiotics, pain relief, and continued milk removal in lactating women.